Cas no 151258-67-2 (5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid)

• Product Name: 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid
• CAS No: 151258-67-2
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD01108779
• CID: 855010
• PubChem ID: 2748348
• Update Time: 2025-05-20

5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid
• 5-Methyl-2-pyrrol-1-yl-thiophene-3-carboxylic acid
• 2-(1-pyrrolyl)-5-methylthiophen-3-carboxylic acid
• 5-methyl-2-pyrrolylthiophene-3-carboxylic acid
• AC1MCO80
• CTK6B4373
• F2117-0010
• SBB011174
• TIMTEC-BB SBB011174
• IFLAB-BB F2117-0010
• MFCD01108779
• EN300-92591
• DTXSID00372719
• AKOS000302523
• Z237515746
• SR-01000368674
• AS-70275
• 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylicacid
• F81370
• SR-01000368674-1
• 5-methyl-2-pyrrol-1-ylthiophene-3-carboxylic acid
• 5-methyl-2-(pyrrol-1-yl)thiophene-3-carboxylic acid
• SB62284
• 151258-67-2
• STK352167
• 3-Thiophenecarboxylic acid, 5-methyl-2-(1H-pyrrol-1-yl)-
• 5-METHYL-2-(1H-PYRROL-1-YL)-3-THIOPHENECARBOXYLIC ACID
• DA-19220
• ASINEX-REAG BAS 10145194

• MDL： MFCD01108779
• Inchi： 1S/C10H9NO2S/c1-7-6-8(10(12)13)9(14-7)11-4-2-3-5-11/h2-6H,1H3,(H,12,13)
• InChI Key： GHQHUPKIJXQWKT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)O)=C1N1C=CC=C1

Computed Properties

• Exact Mass: 207.03539970g/mol
• Monoisotopic Mass: 207.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.5Ų

5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 3/7-36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid

5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid (CAS No. 151258-67-2): A Comprehensive Overview

5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid (CAS No. 151258-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a thiophene core with a pyrrole substituent and a carboxylic acid functional group, making it a versatile building block for drug discovery and advanced material synthesis.

The compound's unique structure, featuring both 5-membered aromatic rings, contributes to its interesting electronic properties and potential biological activities. Researchers have explored its applications in developing novel small molecule therapeutics, particularly in areas such as enzyme inhibition and receptor modulation. The presence of both electron-rich (pyrrole) and electron-deficient (carboxylic acid) moieties in the same molecule creates opportunities for diverse chemical modifications.

In recent years, thiophene-pyrrole hybrids like 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid have become increasingly important in medicinal chemistry. These compounds often demonstrate improved pharmacokinetic properties compared to simpler aromatic systems, addressing common challenges in drug development such as metabolic stability and oral bioavailability. The methyl group at the 5-position and the carboxylic acid at the 3-position provide additional handles for structural optimization.

The synthesis of CAS 151258-67-2 typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Common synthetic routes may include palladium-catalyzed coupling reactions to install the pyrrole moiety, followed by selective functional group manipulations. Analytical characterization typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis to verify the compound's identity and quality.

Beyond pharmaceutical applications, 5-Methyl-2-(1H-pyrrol-1-yl)thiophene derivatives have shown promise in materials science. Their conjugated π-systems make them candidates for organic electronic materials, including potential use in organic photovoltaics and OLED technologies. The carboxylic acid functionality allows for further derivatization or incorporation into larger molecular architectures.

Current research trends involving 151258-67-2 focus on its potential as a pharmacophore in drug discovery programs targeting various disease areas. The compound's balanced lipophilicity, influenced by both the aromatic systems and the polar carboxylic acid group, makes it particularly interesting for CNS drug development where optimal blood-brain barrier penetration is required.

From a commercial perspective, 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid is available through specialty chemical suppliers, typically in research quantities. The compound's stability under standard storage conditions (recommended storage at 2-8°C in inert atmosphere) makes it convenient for laboratory use. Pricing and availability may vary depending on purity specifications and order quantities.

Safety considerations for handling CAS 151258-67-2 follow standard laboratory practices for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and eye protection is recommended when working with this material. Proper ventilation should be maintained, and material safety data sheets should be consulted before use.

The future outlook for thiophene-pyrrole carboxylic acid derivatives appears promising, with ongoing research exploring their potential in various therapeutic areas. As the understanding of structure-activity relationships for these compounds deepens, we can anticipate more sophisticated applications emerging in both life sciences and materials chemistry fields.

For researchers interested in 5-Methyl-2-(1H-pyrrol-1-yl)thiophene-3-carboxylic acid synthesis or its applications, recent patent literature and scientific publications provide valuable insights into synthetic methodologies and biological evaluation protocols. The compound continues to serve as an important intermediate in the development of novel chemical entities with potential therapeutic value.